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Compound of Interest

Compound Name: LOE 908 hydrochloride

Cat. No.: B580641

An Independent Review of LOE 908 Hydrochloride: A Broad-Spectrum Cation Channel
Inhibitor

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison
of LOE 908 Hydrochloride with Alternative lon Channel Modulators, Supported by
Experimental Data.

LOE 908 hydrochloride is a broad-spectrum cation channel blocker that has garnered
attention for its inhibitory effects on multiple classes of ion channels, including non-selective
cation channels (NSCCs), store-operated calcium channels (SOCs), and delayed rectifier
potassium channels. Its diverse activity profile makes it a versatile tool in neuroscience and
cardiovascular research, particularly in studies of neuroprotection and cellular calcium
signaling. This guide provides an independent verification of published findings on LOE 908
hydrochloride, offering a comparative analysis with alternative compounds and detailing the
experimental protocols used to generate the supporting data.

Comparative Analysis of Inhibitor Potency

The inhibitory efficacy of LOE 908 hydrochloride varies across different ion channels and cell
types. The following table summarizes the half-maximal inhibitory concentrations (IC50) of LOE
908 and compares them with those of alternative inhibitors. This quantitative data is crucial for
researchers in selecting the most appropriate compound for their specific experimental needs.
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Target Channel Compound Cell Type IC50 References
Non-Selective ATr5 aortic
_ LOE 908
Cation Channels ) smooth muscle 560 nM [1]
hydrochloride
(NSCCs) cells
Flufenamic acid Various ~10-100 pM
2-APB (2-
Aminoethoxydiph  Various ~1-50 uM [2]
enyl borate)
Store-Operated
Calcium LOE 908 Human
. . 2-4 uM [3]
Channels hydrochloride endothelial cells
(SOCs)
YM-58483 (BTP-
2) Jurkat T-cells ~10-100 nM [4]
GSK-7975A Various ~100-500 nM
Delayed Rectifier LOE 908
) PC12 cells 0.7 uM [5]
K+ Channels hydrochloride
4-Aminopyridine )
Various ~0.1-1 mM [6]
(4-AP)
Tetraethylammon )
) Various ~1-10 mM [5]
ium (TEA)
Voltage- .
AT7r5 aortic
Operated Ca2+ LOE 908
) smooth muscle 28 uM [1]
Channels (L- hydrochloride
cells
type)
Nifedipine Various Low nM range
Verapamil Various Low UM range

Signaling Pathways and Mechanisms of Action
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LOE 908 hydrochloride exerts its effects by modulating key signaling pathways involved in
cellular excitability and calcium homeostasis. Understanding these pathways is essential for
interpreting experimental results and predicting the compound's physiological effects.

Store-Operated Calcium Entry (SOCE) Pathway

The SOCE pathway is a major mechanism for calcium influx in non-excitable cells, playing a
critical role in a multitude of cellular processes. The depletion of calcium from the endoplasmic
reticulum (ER) is sensed by STIM1, an ER-resident protein. Upon ER calcium depletion, STIM1
oligomerizes and translocates to ER-plasma membrane junctions where it directly interacts with
and activates Orail, the pore-forming subunit of the calcium release-activated calcium (CRAC)
channel, leading to calcium influx.[7][8]
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Fig. 1: LOE 908 Inhibition of the SOCE Pathway.

Delayed Rectifier Potassium Channel Gating

Delayed rectifier potassium channels are voltage-gated channels crucial for the repolarization
phase of the action potential in excitable cells like neurons and cardiomyocytes.[9][10] Upon
membrane depolarization, these channels open, allowing an efflux of potassium ions, which
helps to restore the resting membrane potential. LOE 908 has been shown to block these

channels, thereby prolonging the action potential duration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b580641?utm_src=pdf-custom-synthesis
https://www.frontiersin.org/journals/physiology/articles/10.3389/fphys.2023.1330259/full
https://www.frontiersin.org/journals/physiology/articles/10.3389/fphys.2023.1330259/full
https://www.ncbi.nlm.nih.gov/books/NBK531424/
https://www.ncbi.nlm.nih.gov/books/NBK531424/
https://www.mdpi.com/1422-0067/21/24/9777
https://www.benchchem.com/pdf/Investigating_Store_Operated_Calcium_Entry_with_YM_58483_A_Technical_Guide.pdf
https://pubmed.ncbi.nlm.nih.gov/9535721/
https://pubmed.ncbi.nlm.nih.gov/9535721/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2269159/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2269159/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4441756/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2585609/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2585609/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4893812/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4893812/
https://pubmed.ncbi.nlm.nih.gov/27261823/
https://pubmed.ncbi.nlm.nih.gov/27261823/
https://www.benchchem.com/product/b580641#independent-verification-of-published-findings-on-loe-908-hydrochloride
https://www.benchchem.com/product/b580641#independent-verification-of-published-findings-on-loe-908-hydrochloride
https://www.benchchem.com/product/b580641#independent-verification-of-published-findings-on-loe-908-hydrochloride
https://www.benchchem.com/product/b580641#independent-verification-of-published-findings-on-loe-908-hydrochloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b580641?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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